Cas no 2680788-21-8 (3,3-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 3,3-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2680788-21-8
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 5649877
• PubChem ID: 165915640
• Update Time: 2023-11-27

3,3-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680788-21-8
• 3,3-dimethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-28279816
• 3,3-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.1.1hexane-1-carboxylic acid

• Inchi： 1S/C12H17NO5/c1-4-5-17-9(16)13-12-6-11(7-12,8(14)15)18-10(12,2)3/h4H,1,5-7H2,2-3H3,(H,13,16)(H,14,15)
• InChI Key： HIPISIHQZCSRSE-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2(CC1(C(=O)O)C2)NC(=O)OCC=C

Computed Properties

• Exact Mass: 255.11067264g/mol
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.9Ų